(2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride

• IUPAC Name: (2S)-5-chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H8ClNO2.ClH/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13;/h1-3,8,11H,4H2,(H,12,13);1H/t8-;/m0./s1
• InChI Key: BYKPWTMONIIYRW-QRPNPIFTSA-N
• Canonical SMILES: C1C(NC2=C1C=C(C=C2)Cl)C(=O)O.Cl
• Isomeric SMILES: C1[C@H](NC2=C1C=C(C=C2)Cl)C(=O)O.Cl
• Molecular Formula: C9H9Cl2NO2
• Molecular Weight: 234.08 g/mol

Description

The compound is a derivative of indole, which is a heterocyclic aromatic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. Indole derivatives are widely distributed in the natural environment and can be produced by a variety of bacteria.

Synthesis Analysis

The synthesis of indole derivatives often involves complex organic reactions. For example, the Fischer indole synthesis, a chemical reaction that produces the aromatic heterocycle indole from a (substituted) phenylhydrazine and an aldehyde or ketone under acidic conditions. The exact synthesis process for your specific compound would depend on the particular substitutions on the indole ring.

Molecular Structure Analysis

The molecular structure of indole consists of a fused two-ring system, made up of a benzene ring and a pyrrole ring. The presence of a chlorine atom and a carboxylic acid group in your specific compound would alter the properties of the basic indole structure.

Chemical Reactions Analysis

Indole and its derivatives are involved in a wide range of chemical reactions. For example, they can undergo electrophilic substitution, mainly at position 3. The presence of other functional groups in the molecule can influence the site and rate of these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of a carboxylic acid group (-COOH) would make the compound acidic, and the presence of a chlorine atom could increase its reactivity.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely and depends on their specific chemical structure and the biological system in which they are active.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

The study and application of indole derivatives is a vibrant field of research, with potential applications in pharmaceuticals, agrochemicals, and functional materials. The future directions for a specific compound would depend on its unique properties and potential applications.